![molecular formula C15H17N3O B2768994 2-[(4,6-dimethylpyrimidin-2-yl)oxy]-2,3-dihydro-1H-inden-1-amine CAS No. 2176070-08-7](/img/structure/B2768994.png)
2-[(4,6-dimethylpyrimidin-2-yl)oxy]-2,3-dihydro-1H-inden-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4,6-dimethylpyrimidin-2-yl)oxy]-2,3-dihydro-1H-inden-1-amine, also known as PNU-282987, is a selective agonist of the α7 nicotinic acetylcholine receptor (nAChR). This compound has garnered attention in scientific research due to its potential therapeutic applications in various diseases, including Alzheimer's disease, schizophrenia, and inflammation.
Scientific Research Applications
1. Insecticidal and Antibacterial Potential
The compound has shown potential in the field of pest control and antibacterial applications. A study by Deohate and Palaspagar (2020) explored the insecticidal and antibacterial activities of pyrimidine-linked pyrazole heterocyclics, which includes derivatives similar to the specified compound. These compounds were synthesized using microwave irradiative cyclocondensation and evaluated against specific insects and microorganisms, demonstrating notable biological activity (Deohate & Palaspagar, 2020).
2. Antifungal Applications
Research by Jafar et al. (2017) on derivatives of 4-Chloro-6-Methoxy-N, N-Dimethylpyrimidin-2-Amine, closely related to the compound , revealed significant antifungal effects. These compounds were synthesized and tested against fungi like Aspergillus terreus and Aspergillus niger, displaying promising results in inhibiting fungal growth (Jafar et al., 2017).
3. Synthesis of Polyfunctional Fused Heterocyclic Compounds
The compound's derivatives have been used in synthesizing various polyfunctional fused heterocyclic compounds. A study by Hassaneen et al. (2003) demonstrated the reaction of similar compounds with different amines, leading to the creation of various heterocyclic compounds with potential applications in pharmaceuticals and materials science (Hassaneen et al., 2003).
4. Anticancer Activity
Compounds structurally related to 2-[(4,6-Dimethylpyrimidin-2-yl)oxy]-2,3-Dihydro-1H-Inden-1-Amine have been studied for their potential anticancer activities. Venkateshwarlu et al. (2014) synthesized a series of related compounds and evaluated their in vitro and in vivo antitumor/anticancer activities, finding some compounds to be effective against specific cancer cell lines (Venkateshwarlu et al., 2014).
Mechanism of Action
Target of Action
The primary targets of 2-[(4,6-dimethylpyrimidin-2-yl)oxy]-2,3-dihydro-1H-inden-1-amine are the orexin receptors , specifically orexin-1 (OX1) and orexin-2 (OX2) receptor subtypes . These receptors are a family of G protein-coupled receptors expressed throughout the central nervous system .
Mode of Action
This compound acts as an orexin receptor antagonist . It binds to the orexin receptors, inhibiting the action of orexin, a neuropeptide that regulates arousal, wakefulness, and appetite .
Biochemical Pathways
The compound’s antagonistic action on orexin receptors affects the regulation of the sleep/wake cycle . By inhibiting the activity of orexin, it can promote sleep and potentially treat disorders associated with sleep and wakefulness .
Pharmacokinetics
It is known to be an orally active compound
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the promotion of sleep . By antagonizing the orexin receptors, it can inhibit the arousal-promoting effects of orexin, thereby promoting sleep .
properties
IUPAC Name |
2-(4,6-dimethylpyrimidin-2-yl)oxy-2,3-dihydro-1H-inden-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O/c1-9-7-10(2)18-15(17-9)19-13-8-11-5-3-4-6-12(11)14(13)16/h3-7,13-14H,8,16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTBCMQBOUIHTSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)OC2CC3=CC=CC=C3C2N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.